Cas no 863513-55-7 (4-chloro-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide)

• Product Name: 4-chloro-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide
• CAS No: 863513-55-7
• MF: C₁₉H₁₇ClN₂O₂S
• MW: 372.868482351303
• CID: 6530039
• Update Time: 2025-06-08

4-chloro-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide
• Benzamide, 4-chloro-N-[2-[2-(4-methoxyphenyl)-4-thiazolyl]ethyl]-

• Inchi： 1S/C19H17ClN2O2S/c1-24-17-8-4-14(5-9-17)19-22-16(12-25-19)10-11-21-18(23)13-2-6-15(20)7-3-13/h2-9,12H,10-11H2,1H3,(H,21,23)
• InChI Key： VEZDSYFRVKZJES-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(OC)C=C2)=N1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• pka: 13.83±0.46(Predicted)

Additional information on 4-chloro-N-{2-2-(4-methoxyphenyl)-1,3-thiazol-4-ylethyl}benzamide

Comprehensive Overview of 4-chloro-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide (CAS No. 863513-55-7)

4-chloro-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide, with the CAS number 863513-55-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole derivative family, known for its diverse biological activities. The presence of a 4-methoxyphenyl group and a chlorobenzamide moiety in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, researchers have focused on thiazole-based compounds due to their potential therapeutic applications. The 4-chloro-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide structure is particularly intriguing because of its ability to interact with biological systems selectively. Studies suggest that such compounds may play a role in addressing inflammatory diseases and metabolic disorders, which are among the most searched health topics globally. The compound's unique molecular framework allows for customization, making it a subject of interest in medicinal chemistry and drug design.

The synthesis of CAS 863513-55-7 involves multi-step organic reactions, including condensation and amidation processes. Its thiazole ring is a critical feature, contributing to its stability and bioactivity. Researchers have explored its potential as a kinase inhibitor, a hot topic in cancer therapy discussions. Additionally, its chloro and methoxy substituents enhance its pharmacokinetic properties, such as solubility and membrane permeability, which are frequently searched terms in pharmacology forums.

From an industrial perspective, 4-chloro-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide is often discussed in the context of high-value intermediates for API (Active Pharmaceutical Ingredient) production. Its relevance in patent literature and academic publications has grown, reflecting its potential in next-generation therapeutics. Users searching for "thiazole derivatives in drug development" or "CAS 863513-55-7 applications" will find this compound frequently referenced.

In summary, 4-chloro-N-{2-[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]ethyl}benzamide (CAS No. 863513-55-7) represents a versatile and research-driven molecule with broad implications in biomedical science. Its structural complexity and functional groups align with current trends in precision medicine and targeted therapy, making it a compound worth watching in the evolving landscape of pharmaceutical innovation.